Cas no 1708428-05-0 (3-methyl-5-[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole)

3-Methyl-5-[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a triazole-substituted pyrrolidine moiety. This structure imparts unique physicochemical properties, including enhanced stability and potential bioactivity, making it valuable in medicinal chemistry and drug discovery. The oxadiazole ring contributes to its rigidity and metabolic resistance, while the triazole-pyrrolidine group offers opportunities for further functionalization and interaction with biological targets. Its well-defined synthesis pathway allows for high purity and reproducibility, supporting research applications in ligand design and enzyme inhibition studies. The compound's balanced lipophilicity and polarity further enhance its suitability for pharmacokinetic optimization.
3-methyl-5-[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole structure
1708428-05-0 structure
Product Name:3-methyl-5-[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
CAS No:1708428-05-0
MF:C9H12N6O
MW:220.23118019104
MDL:MFCD26382198
CID:5580386
PubChem ID:91811714
Update Time:2025-06-22

3-methyl-5-[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-5-(1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole
    • 1,2,4-Oxadiazole, 3-methyl-5-[1-(3-pyrrolidinyl)-1H-1,2,3-triazol-4-yl]-
    • 3-methyl-5-[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
    • MDL: MFCD26382198
    • Inchi: 1S/C9H12N6O/c1-6-11-9(16-13-6)8-5-15(14-12-8)7-2-3-10-4-7/h5,7,10H,2-4H2,1H3
    • InChI Key: HKBBSANFDDBBCR-UHFFFAOYSA-N
    • SMILES: O1C(C2=CN(C3CCNC3)N=N2)=NC(C)=N1

Experimental Properties

  • Density: 1.66±0.1 g/cm3(Predicted)
  • Boiling Point: 448.3±55.0 °C(Predicted)
  • pka: 9.12±0.10(Predicted)

3-methyl-5-[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M233771-100mg
3-Methyl-5-(1-(pyrrolidin-3-yl)-1h-1,2,3-triazol-4-yl)-1,2,4-oxadiazole
1708428-05-0
100mg
$ 115.00 2022-06-04
TRC
M233771-500mg
3-Methyl-5-(1-(pyrrolidin-3-yl)-1h-1,2,3-triazol-4-yl)-1,2,4-oxadiazole
1708428-05-0
500mg
$ 435.00 2022-06-04
TRC
M233771-1g
3-Methyl-5-(1-(pyrrolidin-3-yl)-1h-1,2,3-triazol-4-yl)-1,2,4-oxadiazole
1708428-05-0
1g
$ 660.00 2022-06-04
Enamine
EN300-265584-1g
3-methyl-5-[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
1708428-05-0
1g
$728.0 2023-09-14
Enamine
EN300-265584-5g
3-methyl-5-[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
1708428-05-0
5g
$2110.0 2023-09-14
Enamine
EN300-265584-10g
3-methyl-5-[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
1708428-05-0
10g
$3131.0 2023-09-14
Enamine
EN300-265584-0.05g
3-methyl-5-[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
1708428-05-0
0.05g
$612.0 2023-09-14
Enamine
EN300-265584-0.1g
3-methyl-5-[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
1708428-05-0
0.1g
$640.0 2023-09-14
Enamine
EN300-265584-0.25g
3-methyl-5-[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
1708428-05-0
0.25g
$670.0 2023-09-14
Enamine
EN300-265584-0.5g
3-methyl-5-[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
1708428-05-0
0.5g
$699.0 2023-09-14

Additional information on 3-methyl-5-[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole

Compound CAS No. 1708428-05-0: 3-Methyl-5-[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]-1,2,4-Oxadiazole

The compound 3-methyl-5-[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole, identified by the CAS registry number 1708428-05-0, is a highly specialized organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, which are known for their diverse chemical properties and biological activities. The molecule's structure incorporates a 1,2,4-Oxadiazole ring system fused with a triazole moiety and a pyrrolidine group. These structural features contribute to its intriguing chemical behavior and reactivity.

The synthesis of this compound involves a series of carefully designed organic reactions. The core structure is built through the combination of an oxadiazole derivative with a triazole-containing intermediate. The introduction of the pyrrolidine group at the 4-position of the triazole ring is achieved via a nucleophilic substitution or coupling reaction. This multi-step synthesis process highlights the importance of precise control over reaction conditions to ensure high yield and purity of the final product.

Recent studies have explored the potential of this compound in various applications. One notable area of research is its role as a ligand in transition metal catalysis. The oxadiazole and triazole moieties are known to coordinate with metal centers effectively, making this compound a promising candidate for catalytic processes in organic synthesis. Additionally, its pyrrolidine group introduces steric bulk and electronic effects that can modulate the catalytic activity and selectivity.

In the field of medicinal chemistry, this compound has shown potential as a building block for drug discovery. Its heterocyclic framework provides opportunities for further functionalization to target specific biological pathways. For instance, modifications to the methyl group or the pyrrolidine ring could enhance bioavailability or improve binding affinity to therapeutic targets.

Moreover, computational studies have been conducted to investigate the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations reveal that the molecule exhibits significant conjugation across its heterocyclic rings, which influences its redox behavior and reactivity towards electrophiles or nucleophiles.

In terms of industrial applications, this compound could serve as an intermediate in the production of advanced materials or specialty chemicals. Its ability to form stable complexes with metals makes it a valuable component in formulations requiring controlled release or targeted delivery mechanisms.

Despite its promising potential, further research is needed to fully harness the capabilities of this compound. Ongoing studies are focused on optimizing its synthesis pathway for large-scale production and exploring its compatibility with existing industrial processes.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.